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Compound of Interest

Compound Name: CypD-IN-29

Cat. No.: B606901 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview and detailed protocols for the

preparation of avelumab (Bavencio®) for intravenous (IV) infusion, compiled from established

guidelines.

Introduction
Avelumab is a human monoclonal antibody that targets the programmed death-ligand 1 (PD-

L1). It is crucial that the preparation of avelumab for intravenous infusion is conducted under

aseptic conditions to ensure patient safety and drug efficacy. This document outlines the

necessary materials, protocols, and stability information for the proper handling of avelumab

from vial to infusion.

Quantitative Data Summary
The following tables summarize the key quantitative parameters for the preparation and

administration of avelumab.

Table 1: Avelumab Dosage and Administration
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Parameter Value Citations

Recommended Dose 800 mg [1][2][3]

Alternate Dose 10 mg/kg body weight [4][5]

Administration Route Intravenous Infusion [1][4][6]

Infusion Duration 60 minutes [1][4][6][7]

Frequency Every 2 weeks [1][5][6]

Table 2: Materials for Avelumab Dilution

Material Specification Citations

Avelumab Vial 200 mg in 10 mL (20 mg/mL) [2][8][9]

Compatible Diluents

0.9% Sodium Chloride

Injection, USP0.45% Sodium

Chloride Injection, USP

[1][2][4][10]

Infusion Bag 250 mL [2][4][7][10]

Infusion Bag Materials
Polyethylene, polypropylene,

ethylene vinyl acetate
[4]

In-line Filter
Sterile, non-pyrogenic, low-

protein binding
[2][3][4][7]

Filter Pore Size 0.2 micron [2][3][4][7]

Table 3: Stability of Diluted Avelumab Solution
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Storage Condition Maximum Storage Time Citations

Room Temperature (up to

25°C / 77°F)
4 hours [3][10][11][12]

Refrigerated (2°C to 8°C / 36°F

to 46°F)
24 hours [4][10][11][12]

Note:

Protect the diluted solution

from light. Do not freeze or

shake the diluted solution. If

refrigerated, allow the solution

to come to room temperature

before administration.

[1][3][10][11][12]

Experimental Protocols
3.1. Premedication Protocol

To minimize the risk of infusion-related reactions, patients should be premedicated prior to the

first four infusions of avelumab.[1][2][6][10] Premedication may also be administered for

subsequent doses based on clinical judgment and the presence or severity of prior reactions.

[1][4][10]

30-60 minutes prior to infusion: Administer an antihistamine (e.g., diphenhydramine) and

acetaminophen.[5]

3.2. Avelumab Dilution Protocol

This protocol should be performed using aseptic technique.

Visual Inspection: Visually inspect the avelumab vial for particulate matter and discoloration.

[1][2][4][10] The solution should be clear, colorless to slightly yellow.[1][2][4][10] Do not use if

the solution is cloudy, discolored, or contains particles.[1][2][4][10]

Withdrawal of Avelumab: Withdraw the required volume of avelumab from the vial(s).[2][4]

[10]
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Dilution: Inject the withdrawn avelumab into a 250 mL infusion bag containing either 0.9%

Sodium Chloride Injection or 0.45% Sodium Chloride Injection.[2][4][10]

Mixing: Gently invert the infusion bag to mix the diluted solution.[1][2][4][10] Avoid foaming or

excessive shearing.[1][2][4][10]

Final Inspection: Inspect the diluted solution to ensure it is clear, colorless, and free of visible

particles.[1][2][4][10]

Storage: Use the diluted solution immediately. If immediate use is not possible, store

according to the stability data in Table 3.

Vial Disposal: Discard any partially used or empty vials.[1][2][4][10]

3.3. Administration Protocol

Infusion Line Setup: Administer the diluted avelumab solution through an intravenous line

containing a sterile, non-pyrogenic, low-protein binding 0.2 micron in-line filter.[2][3][4][7]

Infusion Rate: Infuse the solution over a period of 60 minutes.[1][4][6][7] Do not administer

as an intravenous push or bolus injection.[4]

Co-administration: Do not co-administer other drugs through the same intravenous line.[2][4]

Flushing: After the infusion is complete, flush the line with either 0.9% or 0.45% sodium

chloride solution.[4]

Monitoring: Monitor patients for signs and symptoms of infusion-related reactions, which may

include pyrexia, chills, flushing, hypotension, dyspnea, wheezing, back pain, abdominal pain,

and urticaria.[4][7][10]

Signaling Pathways and Workflows
The following diagram illustrates the workflow for the preparation of avelumab for intravenous

infusion.
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Caption: Workflow for Avelumab IV Infusion Preparation.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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